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Compound of Interest

Compound Name: 1,2-Octadiene

Cat. No.: B090656 Get Quote

Application Notes and Protocols for Gaseous 1,2-
Octadiene
Introduction

1,2-Octadiene (CAS No. 1072-19-1) is an unsaturated hydrocarbon belonging to the class of

cumulated dienes, also known as allenes.[1] Its unique structure, featuring adjacent carbon-

carbon double bonds, makes it a reactive and valuable intermediate in organic synthesis.

These application notes provide detailed procedures for the safe handling, experimental setup,

and analysis of 1,2-octadiene in its gaseous state, intended for researchers, scientists, and

drug development professionals. Due to its volatility and reactivity, specific precautions and

specialized equipment are necessary for its use in gas-phase reactions, such as studies of

atmospheric chemistry or specialized polymerization processes.[2]

Physicochemical and Spectroscopic Data
The following table summarizes key quantitative data for 1,2-octadiene and a related, more

extensively characterized isomer, 1,7-octadiene, for reference.
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Property
Value (1,2-
Octadiene)

Value (1,7-
Octadiene)

Data Source

Molecular Formula C₈H₁₄ C₈H₁₄ PubChem[1], TCI

Molecular Weight 110.20 g/mol 110.20 g/mol PubChem[1], TCI

Boiling Point Not available
114 - 121 °C @ 760

mmHg
Sigma-Aldrich[3]

Melting Point Not available -70 °C / -94 °F Sigma-Aldrich[3], TCI

Flash Point Not available 9 °C / 48.2 °F Sigma-Aldrich[3], TCI

Autoignition Temp. Not available 230 °C TCI

Vapor Pressure Not available 2 kPa @ 20 °C TCI

Density Not available 0.74 g/cm³ TCI

Lower Flammability

Limit
Not available 0.5% TCI

Upper Flammability

Limit
Not available 8.8% TCI

Spectroscopic Data Summary:

Mass Spectrometry (GC-MS): Spectral data for 1,2-octadiene is available, which is crucial

for its identification in reaction mixtures.[1]

Infrared (IR) Spectroscopy: Vapor phase IR spectra are available and can be used for

functional group analysis.[1]

Nuclear Magnetic Resonance (NMR): ¹³C NMR spectral data has been recorded.[1]

Safety and Handling Protocols
1,2-Octadiene is a flammable hydrocarbon and may form explosive peroxides upon prolonged

storage.[4] Handling requires strict adherence to safety protocols to mitigate risks.

Hazard Summary Table
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Hazard Class Description Precautionary Statements

Flammability

Highly flammable liquid and

vapor. Vapors can form

explosive mixtures with air.

Keep away from heat, sparks,

open flames, and hot surfaces.

Use explosion-proof

equipment. Ground/bond

container and receiving

equipment.[3]

Health Hazards

May be harmful if swallowed

and enters airways. May cause

respiratory irritation. Causes

skin and serious eye irritation.

[5]

Avoid ingestion and inhalation.

Wear protective gloves,

clothing, and eye/face

protection.[4][5] Use only in a

well-ventilated area, preferably

a fume hood.[3]

Reactivity

May form explosive peroxides

on prolonged storage.

Incompatible with strong

oxidizing agents.[4]

Store in a cool, dry, well-

ventilated place away from

incompatible materials. Keep

containers tightly closed.[3][4]

Protocol 1: General Handling and Storage
Engineering Controls: All manipulations of 1,2-octadiene must be performed in a certified

chemical fume hood to prevent inhalation of vapors.[6] Ensure that an eyewash station and

safety shower are readily accessible.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[5]

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves

before use.[5]

Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[5]

Storage: Store containers in a designated flammables cabinet, tightly closed, in a cool, dry,

and well-ventilated area.[3] Keep away from heat, ignition sources, and strong oxidizing
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agents.[3][4]

Dispensing: When transferring, use only non-sparking tools and ensure all equipment is

electrically grounded to prevent static discharge.[3]

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Do not flush down the drain.[3] Collect in a suitable, labeled, and closed container for

hazardous waste disposal.
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Preparation

Don PPE
(Goggles, Gloves, Lab Coat) Work in Fume Hood Ground Equipment

Transfer with
Non-Sparking Tools

Keep Container Sealed

Dispose as
Hazardous Waste

Store in Flammables
Cabinet
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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